3-Nitro-1,6-naphthyridine

• IUPAC Name: 3-nitro-1,6-naphthyridine
• InChI: InChI=1S/C8H5N3O2/c12-11(13)7-3-6-4-9-2-1-8(6)10-5-7/h1-5H
• InChI Key: IWVPIEGKWBOSSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=CC(=CN=C21)[N+](=O)[O-]
• Molecular Formula: C8H5N3O2
• DSSTOX Substance ID: DTXSID50516929
• Molecular Weight: 175.14 g/mol
• CAS RN: 13221-70-0

Description

3-Nitro-1,6-naphthyridine is a compound that belongs to the class of 1,6-naphthyridines. 1,6-Naphthyridines are pharmacologically active, with a variety of applications such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities.

Synthesis Analysis

The synthesis of 1,6-naphthyridines has been a subject of interest in the field of synthetic and medicinal chemistry. Various synthetic developments have led to a wide range of functionalized 1,6-naphthyridines. For instance, the reaction of methyl-5-bromo-8-(tosyloxy)-1,6-naphthyridine-7-carboxylate with 1 eq. of various arylboronic acids produced monoarylated-1,6-naphthyridines.

Molecular Structure Analysis

The molecular formula of 3-Nitro-1,6-naphthyridine is C8H5N3O2. Naphthyridine is the fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms, and thus can be considered the naphthalene analog of pyridine with one nitrogen atom in each ring.

Chemical Reactions Analysis

The chemical reactions involving 1,6-naphthyridines are diverse and complex. For example, the reaction of methyl-5-bromo-8-(tosyloxy)-1,6-naphthyridine-7-carboxylate with 1 eq. of various arylboronic acids produced monoarylated-1,6-naphthyridines.

Physical And Chemical Properties Analysis

1,6-Naphthyridines are white solids with a wide span of melting points. The molecular weight of 3-Nitro-1,6-naphthyridine is 175.144 Da.

Scientific Research Applications

• Amination and Synthesis of Nitronaphthyridines : 3-Nitro and 3,6-dinitro-1,8-naphthyridines can be dehydroaminated to form 4-amino-substituted compounds. This research indicates potential applications in the synthesis of new organic compounds (Woźniak & Tomula, 1993).

• Method for Amination of Naphthyridines : A method involving potassium amide/liquid ammonia/potassium permanganate for aminating 3-nitro-1,6-naphthyridine and its derivatives has been developed. This could have applications in the synthesis of amino-substituted naphthyridines (Woźniak et al., 2010).

• Methylamination of Nitronaphthyridines : The study demonstrates the amination of 3-nitro-1,8-naphthyridines using a liquid methylamine solution, suggesting potential applications in the synthesis of methylamino-substituted nitro compounds (Woźniak et al., 1997).

• Detection of Picric Acid in Aqueous Media : 1,8-Naphthyridine-based sensors, including derivatives of 3-nitro-1,6-naphthyridine, have been developed for the efficient detection of picric acid in aqueous media, indicating their potential use in environmental monitoring and safety applications (Chahal & Sankar, 2015).

• Synthesis of Antibacterial Agents : Research has explored the synthesis and structure-activity relationships of 1,6,7-trisubstituted 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, including derivatives of 3-nitro-1,6-naphthyridine, for potential use as antibacterial agents (Matsumoto et al., 1984).

• Combinatorial Library Synthesis of Naphthyridines : An on-water approach for the synthesis of [1,6]-naphthyridines, which may involve 3-nitro-1,6-naphthyridine, has been developed. This method offers environmental benefits and potential applications in the creation of diverse chemical libraries (Das et al., 2014).

• Chemistry of Nitronaphthyridines : This comprehensive review discusses the chemistry of various nitronaphthyridines, including 3-nitro-1,6-naphthyridine. The focus is on their synthesis, reactivity, and potential biological activity, highlighting their significance in medicinal chemistry (Woźniak & Plas, 2000).

Safety And Hazards

3-Nitro-1,6-naphthyridine should be handled with care. Avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation. It is harmful if swallowed and causes serious eye damage.